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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

handle 2,2-Dimethoxypentane with stringent safety protocols due to its highly flammable

nature. This guide provides the essential operational and disposal plans to ensure laboratory

safety and regulatory compliance.

Disclaimer: Specific safety data for 2,2-Dimethoxypentane is limited. The following guidance

is based on available data and information from the structurally similar compound, 2,2-

dimethoxypropane. Always consult your institution's Environmental Health and Safety (EHS)

department and the most current Safety Data Sheet (SDS) available from your supplier before

commencing work.

Immediate Safety and Hazard Information
2,2-Dimethoxypentane is classified as a highly flammable liquid and vapor.[1] Vapors may

form explosive mixtures with air and can travel to an ignition source and flash back.[2][3] In

addition to its flammability, it is also expected to be a skin, eye, and respiratory tract irritant.[3]

[4]

Quantitative Data Summary
For quick reference, the following table summarizes the key physical, chemical, and

toxicological properties of 2,2-Dimethoxypentane and its analogue, 2,2-dimethoxypropane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12843018?utm_src=pdf-interest
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxypentane
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/2-2-Dimethoxypropane.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-2-Dimethoxypropane.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2108-1-06.pdf
https://www.benchchem.com/product/b12843018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12843018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₇H₁₆O₂ [1]

Molecular Weight 132.20 g/mol [1]

Flash Point 11.5°C LookChem

Boiling Point 121.2°C at 760 mmHg LookChem

Vapor Pressure 17.7 mmHg at 25°C LookChem

GHS Classification
Flammable Liquid, Category 2

(H225)
[1]

Acute Oral Toxicity (LD50, Rat)

of 2,2-dimethoxypropane
2,260 mg/kg [5]

Acute Dermal Toxicity (LD50,

Rabbit) of 2,2-

dimethoxypropane

2,100 mg/kg [5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber). Always inspect gloves

before use and use proper

removal technique.

Protects against skin contact,

which can cause irritation.[3]

Butyl and nitrile rubber are

often recommended for

handling organic solvents.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[6]

Skin and Body Protection

Flame-retardant lab coat and,

if a significant splash risk

exists, a chemical-resistant

apron.

Provides a barrier against skin

contact and protects from fire

hazards.

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood. If engineering

controls are insufficient or for

emergency situations, a

NIOSH-approved respirator

with organic vapor cartridges is

required. For higher

concentrations, a full-face

supplied-air respirator may be

necessary.

Vapors can cause respiratory

tract irritation.[3][7]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is mandatory when working with 2,2-
Dimethoxypentane.

1. Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[3]
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Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[3]

Ground and bond all containers and receiving equipment to prevent static discharge.[2]

Assemble all necessary PPE and ensure it is in good condition.

2. Handling:

Conduct all manipulations of 2,2-Dimethoxypentane within the chemical fume hood.

Use non-sparking tools.[2]

Keep containers tightly closed when not in use.[2]

Avoid inhalation of vapors and contact with skin and eyes.[7]

In case of a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)

and place it in a sealed container for disposal.[3]

3. Storage:

Store 2,2-Dimethoxypentane in a tightly closed container in a cool, dry, and well-ventilated

area designated for flammable liquids.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3]

Disposal Plan: Step-by-Step Waste Management
Protocol
Proper disposal of 2,2-Dimethoxypentane is crucial to prevent environmental contamination

and ensure safety.

1. Waste Identification and Collection:
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2,2-Dimethoxypentane is classified as a hazardous waste due to its flammability.[8]

Collect all waste containing 2,2-Dimethoxypentane in a dedicated, properly labeled, and

sealed container.[9][10] The container should be compatible with the chemical.[10]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.[10]

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2-
Dimethoxypentane," and the associated hazards (e.g., "Flammable Liquid").[10]

Store the waste container in a designated satellite accumulation area that is secure and

away from ignition sources.[10]

3. Final Disposal:

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste by a licensed disposal facility.[9]

Never pour 2,2-Dimethoxypentane down the drain or dispose of it in regular trash.[8][9][11]

Safe Handling Workflow for 2,2-Dimethoxypentane
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Safe Handling and Disposal Workflow for 2,2-Dimethoxypentane

Preparation

Handling

Disposal

Verify fume hood, eyewash, and safety shower functionality

Eliminate all ignition sources

Don appropriate PPE

Work within fume hood

Proceed to handling

Ground and bond containers

Keep containers closed when not in use

Collect waste in a labeled, sealed container

Generate waste

Store in designated hazardous waste area

Arrange for EHS pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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